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Compound of Interest

4-Methylcyclohex-3-
Compound Name:
enecarbaldehyde

Cat. No. B3056962

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-Methylcyclohex-
3-enecarbaldehyde, a key intermediate in various chemical syntheses. Due to a lack of
extensive published quantitative data on its solubility in a wide range of organic solvents, this
document outlines the known physical properties, estimated aqueous solubility, and presents a
general experimental protocol for determining its solubility in solvents relevant to research and
development.

Physicochemical Properties of 4-Methylcyclohex-3-
enecarbaldehyde

A summary of the key physical and chemical properties of 4-Methylcyclohex-3-
enecarbaldehyde is presented in Table 1. These properties are essential for understanding its
behavior in different solvent systems.
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Property Value Reference
Molecular Formula CsH120 [1112][3]
Molecular Weight 124.18 g/mol [11[2][3]
Boiling Point 176.1 °C at 760 mmHg [11[2]

Flash Point 55.3 °C [1]12]

LogP (o/w) 1.93170 - 2.180 (estimated) [1][2][4]

- 804.8 mg/L at 25 °C
Water Solubility (estimated) [2]
estimate

Appearance Liquid (at standard conditions) [5]

General Solubility of Aldehydes

Aldehydes, as a class of organic compounds, exhibit predictable solubility behavior based on
their molecular structure. The presence of the polar carbonyl group allows for dipole-dipole
interactions and hydrogen bonding with protic solvents.[6][7]

e In Polar Solvents: Lower molecular weight aldehydes are soluble in water due to hydrogen
bonding between the carbonyl oxygen and water molecules. As the carbon chain length
increases, the hydrophobic nature of the alkyl group dominates, leading to decreased water
solubility.[6][8][9]

e In Nonpolar/Organic Solvents: Aldehydes are generally soluble in a wide range of organic
solvents, such as alcohols, ethers, and aromatic hydrocarbons.[8][9] This is due to the
favorable van der Waals forces between the aldehyde's hydrocarbon backbone and the
organic solvent molecules.

The logical relationship governing aldehyde solubility is depicted in the following diagram:
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General Solubility Principles for Aldehydes

Aldehyde Structure
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Caption: Factors influencing the solubility of aldehydes in different solvent types.

Experimental Protocol for Determining the Solubility
of 4-Methylcyclohex-3-enecarbaldehyde

The following is a generalized experimental workflow for the quantitative determination of the
solubility of 4-Methylcyclohex-3-enecarbaldehyde in a given organic solvent. This protocol is
based on the principle of creating a saturated solution and then quantifying the dissolved
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aldehyde using a derivatization reaction with 2,4-dinitrophenylhydrazine (2,4-DNP), which
forms a colored precipitate.[10][11]

Materials:

4-Methylcyclohex-3-enecarbaldehyde

o Selected organic solvents (e.g., ethanol, methanol, toluene, hexane)

e 2,4-Dinitrophenylhydrazine (2,4-DNP) reagent (solution in a suitable solvent like ethanol with
a catalytic amount of acid)

e Analytical balance

» Vials with screw caps

o Constant temperature bath/shaker

e Centrifuge

e Spectrophotometer

e Volumetric flasks and pipettes

Procedure:

o Preparation of Saturated Solutions:

o Add an excess amount of 4-Methylcyclohex-3-enecarbaldehyde to a known volume of
the selected organic solvent in a sealed vial.

o Agitate the vials in a constant temperature bath (e.g., 25 °C) for a sufficient time (e.g., 24-
48 hours) to ensure equilibrium is reached.

o Separation of Undissolved Solute:

o Centrifuge the vials at a high speed to pellet the undissolved aldehyde.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://byjus.com/chemistry/tests-for-aldehydes-and-ketones/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_25_00_PM.pdf
https://www.benchchem.com/product/b3056962?utm_src=pdf-body
https://www.benchchem.com/product/b3056962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Carefully withdraw a known volume of the supernatant (the saturated solution) without
disturbing the solid pellet.

e Quantitative Analysis using 2,4-DNP Derivatization:

[¢]

Dilute the aliquot of the saturated solution with the pure solvent to a concentration within
the linear range of the spectrophotometric analysis.

o Add an excess of the 2,4-DNP reagent to the diluted solution. This will react with the
aldehyde to form a 2,4-dinitrophenylhydrazone, which is typically a colored precipitate.

o Allow the reaction to go to completion.

o Measure the absorbance of the resulting solution or the dissolved precipitate (after
isolation and re-dissolution in a suitable solvent) using a spectrophotometer at the
wavelength of maximum absorbance for the hydrazone derivative.

e Calibration and Calculation:

[e]

Prepare a series of standard solutions of 4-Methylcyclohex-3-enecarbaldehyde of
known concentrations in the same organic solvent.

o React these standards with the 2,4-DNP reagent under the same conditions as the
samples.

o Measure the absorbance of the standards and construct a calibration curve (absorbance
VS. concentration).

o Use the calibration curve to determine the concentration of the aldehyde in the diluted
sample, and then back-calculate the concentration in the original saturated solution to
determine the solubility.

The following diagram illustrates the proposed experimental workflow:
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Workflow for Solubility Determination of 4-Methylcyclohex-3-enecarbaldehyde
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Caption: Proposed experimental workflow for determining the solubility of 4-Methylcyclohex-3-
enecarbaldehyde.

Conclusion

While specific quantitative solubility data for 4-Methylcyclohex-3-enecarbaldehyde in a broad
range of organic solvents is not readily available in the current literature, its general solubility
can be inferred from its physicochemical properties and the established behavior of aldehydes.
For applications requiring precise solubility values, the experimental protocol outlined in this
guide provides a robust methodology for generating reliable data. This will enable researchers
and drug development professionals to make informed decisions regarding solvent selection
for synthesis, purification, and formulation of this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility Profile of 4-Methylcyclohex-3-
enecarbaldehyde in Organic Solvents: A Technical Guide]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b3056962#solubility-of-4-
methylcyclohex-3-enecarbaldehyde-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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